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This technical guide provides an in-depth overview of the foundational research conducted on

the Heliotron J stellarator, a helical-axis heliotron device located at the Institute of Advanced

Energy, Kyoto University. Heliotron J is a pivotal experimental platform for exploring advanced

stellarator concepts, with a primary focus on optimizing plasma confinement through the

strategic control of its magnetic field configuration. This document details the core principles,

experimental methodologies, and key findings from foundational Heliotron J experiments,

presenting quantitative data in a structured format and illustrating critical workflows and logical

relationships through diagrams.

Core Principles of Heliotron J
Heliotron J is a medium-sized helical-axis heliotron designed to investigate the confinement

properties of plasmas in a magnetic field with a three-dimensional magnetic axis.[1] Its

research mission is to establish the design principles for an optimized helical-axis heliotron,

aiming for a high-level of compatibility between good particle confinement and

magnetohydrodynamic (MHD) stability.[2]

A key feature of Heliotron J is its ability to control the "bumpiness" of the magnetic field, which

is a measure of the variation of the magnetic field strength in the toroidal direction.[3] This

control is achieved by adjusting the currents in two distinct sets of toroidal field coils.[3] The

foundational research on Heliotron J has demonstrated that this bumpiness plays a crucial role

in the confinement of both thermal and energetic particles.[3][4]
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Device and Experimental Parameters
The fundamental parameters of the Heliotron J device and the typical range of plasma

parameters achieved in its experiments are summarized in the tables below.

Table 1: Heliotron J Device Specifications
Parameter Value

Major Radius (R) 1.2 m[1]

Average Plasma Minor Radius (a) 0.1 - 0.2 m[1]

Magnetic Field Strength (on axis) up to 1.5 T[1]

Helical Coil (L=1, M=4) Continuous winding[3]

Toroidal Field Coils Two sets for bumpiness control[3]

Vertical Field Coils Three sets for plasma positioning and shaping

Table 2: Plasma Heating Systems
System Power Notes

Electron Cyclotron Heating

(ECH)
0.5 MW[3]

Used for plasma production

and electron heating.

Neutral Beam Injection (NBI) 1.5 MW[3]
Two tangential beamlines for

ion heating and current drive.

Ion Cyclotron Range of

Frequencies (ICRF)
2.5 MW[3] Used for minority ion heating.

Table 3: Comparative Plasma Parameters in Different
Bumpiness Configurations
One of the core research areas of Heliotron J is the investigation of how plasma confinement

is affected by the magnetic field's "bumpiness" (εb). Experiments are typically conducted in

three main configurations: low, medium, and high bumpiness. The following table summarizes
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key findings on how these configurations impact plasma parameters and confinement,

synthesized from multiple foundational studies.

Parameter
Low Bumpiness
(εb ≈ 0.015)

Medium
Bumpiness (εb ≈
0.06)

High Bumpiness
(εb ≈ 0.15)

Fast Ion Confinement Less favorable -

Most favorable, with

observed fast ions up

to 30 keV.[3]

Global Energy

Confinement (ECH

plasmas)

Lower Highest
Better than low

bumpiness.

Global Energy

Confinement (NBI

plasmas)

Lower
Better than low

bumpiness
Highest

Bulk Ion Temperature

Increase (with ICRF)
- -

Highest heating

efficiency observed.[5]

Toroidal Current

Control
- -

Demonstrates

effective control of

non-inductive

currents.[3]

Note: The values for bumpiness (εb) are approximate and can be varied in the experiments.

The qualitative descriptions of confinement are based on comparative studies under different

heating scenarios.

Experimental Protocols
The foundational experiments on Heliotron J follow a well-defined sequence of operations to

produce, sustain, and diagnose the plasma. The primary methodologies for plasma heating are

Electron Cyclotron Heating (ECH), Neutral Beam Injection (NBI), and Ion Cyclotron Range of

Frequencies (ICRF) heating.
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Plasma Production and Heating
Magnetic Field Configuration: The experiment begins with the energizing of the helical,

toroidal, and vertical field coils to establish the desired magnetic field configuration, including

the specific level of bumpiness.

Gas Puffing: A working gas, typically hydrogen or deuterium, is puffed into the vacuum

vessel to provide the fuel for the plasma.

Plasma Initiation: A high-power microwave beam from the ECH system is injected into the

vacuum vessel. The microwaves resonate with the electrons in the gas at a specific

magnetic field strength, ionizing the gas and forming the initial plasma.

Main Heating: Once the initial plasma is formed, the main heating systems are activated.

NBI: High-energy neutral particles are injected into the plasma. These particles are ionized

and transfer their energy to the plasma ions through collisions.

ICRF: Radiofrequency waves are launched into the plasma, which are absorbed by a

minority ion species (e.g., hydrogen in a deuterium plasma), accelerating them to high

energies. These energetic ions then transfer their energy to the bulk plasma.

Plasma Sustainment and Control: The plasma density is controlled throughout the discharge

by feedback-controlled gas puffing. The plasma position is maintained by adjusting the

currents in the vertical field coils.

Diagnostic Systems
Heliotron J is equipped with a comprehensive suite of diagnostics to measure the key plasma

parameters. These include:

Thomson Scattering: For measuring electron temperature and density profiles.

Microwave Interferometer: For measuring the line-averaged electron density.

Charge Exchange Neutral Particle Analyzer (CX-NPA): For measuring the ion temperature

and the energy distribution of fast ions.
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Magnetic Diagnostics: For measuring the magnetic field and plasma position.

Bolometers: For measuring the total radiated power from the plasma.

Langmuir Probes: For measuring plasma parameters at the edge.

Visualizations of Workflows and Logical
Relationships
The following diagrams, generated using the DOT language, illustrate key workflows in the

Heliotron J experiments.
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Caption: A diagram illustrating the sequential workflow of a typical Heliotron J experiment.
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Caption: A diagram showing the data analysis workflow from raw data to physics results.
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Conclusion
The foundational research on Heliotron J has significantly advanced the understanding of

plasma confinement in helical-axis heliotrons. The ability to control the magnetic field

bumpiness has been demonstrated as a powerful tool for optimizing the confinement of both

thermal and energetic particles. The experimental protocols and diagnostic capabilities of

Heliotron J enable detailed investigations of plasma behavior under a wide range of

conditions. The findings from these foundational experiments provide a strong physics basis for

the design of future stellarator-based fusion power plants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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